Cas no 2138064-76-1 ({1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyethyl}cyclobutane)
{1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyethyl}cyclobutane Chemical and Physical Properties
Names and Identifiers
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- {1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyethyl}cyclobutane
- EN300-1137161
- {1-[(1-chloro-3-iodo-2-methylpropan-2-yl)oxy]ethyl}cyclobutane
- 2138064-76-1
-
- Inchi: 1S/C10H18ClIO/c1-8(9-4-3-5-9)13-10(2,6-11)7-12/h8-9H,3-7H2,1-2H3
- InChI Key: BWGUKRXFLJFZEL-UHFFFAOYSA-N
- SMILES: ICC(C)(CCl)OC(C)C1CCC1
Computed Properties
- Exact Mass: 316.00909g/mol
- Monoisotopic Mass: 316.00909g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 9.2Ų
{1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyethyl}cyclobutane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1137161-0.05g |
{1-[(1-chloro-3-iodo-2-methylpropan-2-yl)oxy]ethyl}cyclobutane |
2138064-76-1 | 95% | 0.05g |
$1068.0 | 2023-10-26 | |
| Enamine | EN300-1137161-0.1g |
{1-[(1-chloro-3-iodo-2-methylpropan-2-yl)oxy]ethyl}cyclobutane |
2138064-76-1 | 95% | 0.1g |
$1119.0 | 2023-10-26 | |
| Enamine | EN300-1137161-0.25g |
{1-[(1-chloro-3-iodo-2-methylpropan-2-yl)oxy]ethyl}cyclobutane |
2138064-76-1 | 95% | 0.25g |
$1170.0 | 2023-10-26 | |
| Enamine | EN300-1137161-0.5g |
{1-[(1-chloro-3-iodo-2-methylpropan-2-yl)oxy]ethyl}cyclobutane |
2138064-76-1 | 95% | 0.5g |
$1221.0 | 2023-10-26 | |
| Enamine | EN300-1137161-1.0g |
{1-[(1-chloro-3-iodo-2-methylpropan-2-yl)oxy]ethyl}cyclobutane |
2138064-76-1 | 1g |
$1686.0 | 2023-06-09 | ||
| Enamine | EN300-1137161-2.5g |
{1-[(1-chloro-3-iodo-2-methylpropan-2-yl)oxy]ethyl}cyclobutane |
2138064-76-1 | 95% | 2.5g |
$2492.0 | 2023-10-26 | |
| Enamine | EN300-1137161-5.0g |
{1-[(1-chloro-3-iodo-2-methylpropan-2-yl)oxy]ethyl}cyclobutane |
2138064-76-1 | 5g |
$4890.0 | 2023-06-09 | ||
| Enamine | EN300-1137161-10.0g |
{1-[(1-chloro-3-iodo-2-methylpropan-2-yl)oxy]ethyl}cyclobutane |
2138064-76-1 | 10g |
$7250.0 | 2023-06-09 | ||
| Enamine | EN300-1137161-1g |
{1-[(1-chloro-3-iodo-2-methylpropan-2-yl)oxy]ethyl}cyclobutane |
2138064-76-1 | 95% | 1g |
$1272.0 | 2023-10-26 | |
| Enamine | EN300-1137161-5g |
{1-[(1-chloro-3-iodo-2-methylpropan-2-yl)oxy]ethyl}cyclobutane |
2138064-76-1 | 95% | 5g |
$3687.0 | 2023-10-26 |
{1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyethyl}cyclobutane Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
Additional information on {1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyethyl}cyclobutane
Recent Advances in the Study of 2138064-76-1 and {1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyethyl}cyclobutane: A Comprehensive Research Brief
The chemical compound 2138064-76-1 and its derivative, {1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyethyl}cyclobutane, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery and development, especially in the context of targeted therapies and novel synthetic pathways. This research brief aims to provide an overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic applications.
Recent studies have highlighted the unique structural properties of 2138064-76-1, which make it a promising candidate for the development of small-molecule inhibitors. The compound's ability to interact with specific biological targets has been explored in various preclinical models, demonstrating its potential in modulating key signaling pathways. Furthermore, the derivative {1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyethyl}cyclobutane has been synthesized and characterized, revealing its stability and reactivity under different physiological conditions. These findings underscore the compound's versatility and its potential as a building block for more complex pharmaceutical agents.
One of the most significant advancements in this area is the elucidation of the mechanism of action of 2138064-76-1. Recent research has shown that this compound exhibits selective binding to certain enzymes and receptors, which are implicated in various disease states. For instance, studies have demonstrated its efficacy in inhibiting the activity of specific kinases involved in cancer progression. Additionally, the derivative {1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyethyl}cyclobutane has been shown to enhance the bioavailability and pharmacokinetic properties of related compounds, making it a valuable tool in drug formulation.
In terms of synthetic chemistry, innovative methodologies have been developed to optimize the production of 2138064-76-1 and its derivatives. These methods focus on improving yield, purity, and scalability, which are critical for industrial applications. For example, recent publications have described novel catalytic systems that facilitate the efficient synthesis of {1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyethyl}cyclobutane, reducing the need for hazardous reagents and minimizing environmental impact. These advancements not only enhance the feasibility of large-scale production but also align with the growing emphasis on sustainable chemistry practices.
The therapeutic potential of these compounds is further supported by in vivo studies, which have demonstrated their safety and efficacy in animal models. Preliminary results indicate that 2138064-76-1 and its derivatives exhibit favorable toxicity profiles and promising pharmacokinetic properties. These findings pave the way for future clinical trials, which will be essential for translating these discoveries into viable therapeutic options. Researchers are particularly optimistic about the potential of these compounds in addressing unmet medical needs, such as resistant infections and rare genetic disorders.
In conclusion, the ongoing research on 2138064-76-1 and {1-(1-chloro-3-iodo-2-methylpropan-2-yl)oxyethyl}cyclobutane highlights their significant potential in the field of chemical biology and pharmaceutical development. The latest studies have provided valuable insights into their synthesis, mechanism of action, and therapeutic applications, setting the stage for further exploration and innovation. As the scientific community continues to uncover the full scope of these compounds' capabilities, they are likely to play an increasingly important role in the development of next-generation therapeutics.
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